Dendrocandin C
Overview
Description
Dendrocandin C is a diphenylethane that is 1,2-dihydrostilbene substituted by hydroxy groups at positions 3, 4 and 4' and methoxy groups at C-5 and alpha-position respectively (the S stereoisomer). It is isolated from the stems of Dendrobium candidum and exhibits antioxidant activity. It has a role as a metabolite and a radical scavenger. It is a diphenylethane, a member of catechols and a member of methoxybenzenes. It derives from a hydride of a 1,2-dihydrostilbene.
Scientific Research Applications
Antioxidant Properties
Dendrocandin C, derived from Dendrobium candidum, has demonstrated notable antioxidant activities. Studies reveal its potent efficacy in scavenging free radicals. For instance, in the DPPH radical scavenging test, dendrocandin C showed significant antioxidant activity with an IC50 value of 34.2 µM, comparable to that of Vitamin C (IC50 23.2 µM) (Li et al., 2009).
Potential Neurotrophic Effects
Research involving Dendrobium officinale, a close relative of the species from which dendrocandin C is derived, suggests that compounds from this species may have neurotrophic effects. Although dendrocandin C itself was not specifically tested, related compounds showed some degree of neurite outgrowth-promoting activity, indicating potential benefits for neural health and development (Yang et al., 2015).
Anticancer Potential
A study on a dendrocandin analogue synthesized for potential use as an anti-tumor agent highlighted the significant cytotoxicity of dendrocandin-like compounds against various human cancer cells. This suggests that dendrocandin C and its analogues could have applications in cancer treatment (Yan et al., 2021).
properties
Product Name |
Dendrocandin C |
|---|---|
Molecular Formula |
C16H18O5 |
Molecular Weight |
290.31 g/mol |
IUPAC Name |
5-[(1S)-2-(4-hydroxyphenyl)-1-methoxyethyl]-3-methoxybenzene-1,2-diol |
InChI |
InChI=1S/C16H18O5/c1-20-14(7-10-3-5-12(17)6-4-10)11-8-13(18)16(19)15(9-11)21-2/h3-6,8-9,14,17-19H,7H2,1-2H3/t14-/m0/s1 |
InChI Key |
NETURQQBHBZIMJ-AWEZNQCLSA-N |
Isomeric SMILES |
COC1=CC(=CC(=C1O)O)[C@H](CC2=CC=C(C=C2)O)OC |
Canonical SMILES |
COC1=CC(=CC(=C1O)O)C(CC2=CC=C(C=C2)O)OC |
synonyms |
dendrocandin C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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